3-Methyl-1-(p-tolyl)-3-azabicyclo[3.1.0]hexane hydrochloride

• CAS No.: 66504-89-0
• Molecular Formula: C13H18ClN
• Molecular Weight: 223.74 g/mol
• IUPAC Name: 3-methyl-1-(4-methylphenyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
• InChI: InChI=1S/C13H17N.ClH/c1-10-3-5-11(6-4-10)13-7-12(13)8-14(2)9-13;/h3-6,12H,7-9H2,1-2H3;1H
• InChI Key: OOKAEHCWUJCPKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C23CC2CN(C3)C.Cl

Description

3-Methyl-1-(p-tolyl)-3-azabicyclo[3.1.0]hexane hydrochloride is a useful research compound. Its molecular formula is C13H18ClN and its molecular weight is 223.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.19 g. of 1-(p-tolyl)-3-azabicyclo[3.1.0]hexane hydrochloride and 20 ml. of water is made basic with sodium hydroxide. This mixture is extracted with ether and the ether is evaporated to give an oil. This oil is combined with 40 ml. of 97% formic acid and 35 ml. of 37% formaldehyde and the solution is heated on a steam bath for 2 hours. The solution is cooled, made basic with sodium hydroxide and extracted with ether. The extract is dried over magnesium sulfate, filtered, and the filtrate is saturated with hydrogen chloride. The precipitated crystals are collected and recrystallized from isopropyl alcohol to give 3-methyl-1-(p-tolyl)-3-azabicyclo[3.1.0]hexane hydrochloride as colorless crystals, m.p. 197°-198° C.